Cas no 92026-67-0 (1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one)

• Product Name: 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one
• CAS No: 92026-67-0
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• CID: 1040098
• PubChem ID: 70700770
• Update Time: 2025-06-11

1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one
• 2-(4-chlorophenyl)-5-morpholin-4-yl-4H-pyrazol-3-one
• 2-(4-Chlorophenyl)-5-(morpholin-4-yl)-2,4-dihydro-3H-pyrazol-3-one
• 1-(4-chlorophenyl)-3-(morpholin-4-yl)-4,5-dihydro-1H-pyrazol-5-one
• 2-(4-chlorophenyl)-5-morpholino-2,4-dihydro-3H-pyrazol-3-one
• 92026-67-0
• DTXSID40743565
• FT-0689693
• DB-328563

• Inchi： 1S/C13H14ClN3O2/c14-10-1-3-11(4-2-10)17-13(18)9-12(15-17)16-5-7-19-8-6-16/h1-4H,5-9H2
• InChI Key： GXXIOSHTLKYMIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(CC(=N1)N1CCOCC1)=O

Computed Properties

• Exact Mass: 279.0774544g/mol
• Monoisotopic Mass: 279.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 45.1Ų

Additional information on 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one

Introduction to 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one (CAS No. 92026-67-0)

1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one, also known by its CAS number 92026-67-0, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The unique structural features of 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one make it an attractive candidate for the development of novel therapeutic agents.

The molecular structure of 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one consists of a pyrazolone core substituted with a 4-chlorophenyl group and a morpholine moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule. The 4-chlorophenyl group enhances lipophilicity, which can improve cell membrane permeability and bioavailability. The morpholine ring, on the other hand, contributes to the compound's solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is achieved through the modulation of key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one has shown promise in pain management. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively reduces nociceptive pain responses in animal models. The mechanism underlying this analgesic effect is thought to involve the activation of opioid receptors and the inhibition of prostaglandin synthesis.

The antipyretic activity of 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one has also been investigated. A study published in the European Journal of Pharmacology reported that this compound significantly lowers body temperature in fever-induced rats by interfering with the hypothalamic thermoregulatory center. This finding suggests that 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one could be a valuable candidate for developing new antipyretic drugs.

Beyond its therapeutic applications, 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one has been used as a building block in synthetic chemistry. Its reactivity and functional group versatility make it an ideal starting material for the synthesis of more complex molecules with potential pharmaceutical applications. For instance, researchers at Harvard University have utilized this compound to develop novel derivatives with enhanced biological activities and improved pharmacokinetic profiles.

The safety profile of 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one has been extensively evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1-(4-Chlorophenyl)-3-morpholino-1H-pyrazol-5(4H)-one (CAS No. 92026-67-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases, pain management, and fever reduction. Ongoing research continues to explore its full potential, paving the way for innovative treatments in these areas.